molecular formula C18H34O2 B15488849 8-Hexadecyne-7,10-diol, 7,10-dimethyl- CAS No. 5877-39-4

8-Hexadecyne-7,10-diol, 7,10-dimethyl-

Cat. No.: B15488849
CAS No.: 5877-39-4
M. Wt: 282.5 g/mol
InChI Key: WDWJDXFFWSXMBZ-UHFFFAOYSA-N
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Description

8-Hexadecyne-7,10-diol, 7,10-dimethyl- is a long-chain alkyne-diol compound characterized by a 16-carbon backbone with a triple bond (alkyne group) at the 8th position. The molecule features hydroxyl (-OH) groups at the 7th and 10th carbon positions, both substituted with methyl groups (-CH₃). However, the provided evidence lacks specific data on its synthesis, physical properties, or biological activity.

Properties

CAS No.

5877-39-4

Molecular Formula

C18H34O2

Molecular Weight

282.5 g/mol

IUPAC Name

7,10-dimethylhexadec-8-yne-7,10-diol

InChI

InChI=1S/C18H34O2/c1-5-7-9-11-13-17(3,19)15-16-18(4,20)14-12-10-8-6-2/h19-20H,5-14H2,1-4H3

InChI Key

WDWJDXFFWSXMBZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(C)(C#CC(C)(CCCCCC)O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

However, insights can be drawn from structurally related compounds in the datasets:

Structural Analogues in and

lists compounds with cyclopropane, azulene, and methyl/ethyl substituents (e.g., decahydro-1,1,7-trimethyl-4-methylene derivatives), which share functional groups (e.g., hydroxyl, methyl) but differ in backbone complexity and stereochemistry . For example:

  • Compound 7 (CAS 936): A triterpenoid-like structure with cyclopropane rings and methyl groups.
  • Compound 5 (CAS 919) : Features a hydroxyl group and methyl substituents on an octahydroazulene framework.

These compounds highlight the diversity of methylated diols in natural and synthetic chemistry but lack direct comparison to the target compound’s alkyne-diol system.

describes spirocyclic compounds with dimethylamino-phenyl and benzothiazolyl groups, synthesized via reactions involving diols and amines. While these share functional groups (e.g., hydroxyl, methyl), their rigid spirocyclic frameworks contrast with the linear alkyne-diol structure of 8-Hexadecyne-7,10-diol, 7,10-dimethyl- .

Key Differences

Property 8-Hexadecyne-7,10-diol, 7,10-dimethyl- Compounds (e.g., CAS 936) Spirocyclic Compounds
Backbone Linear alkyne-diol Cyclopropane/azulene frameworks Spirocyclic systems
Functional Groups Alkyne, diol, methyl Hydroxyl, methyl, methylene Amine, benzothiazole, carbonyl
Applications Not specified (surfactant potential) Phytochemicals, natural products Organic synthesis, drug discovery

Q & A

Q. What are the established synthetic routes for 8-hexadecyne-7,10-diol, 7,10-dimethyl-, and how do reaction conditions influence yield?

Methodological Answer: The compound can be synthesized via a Mannich reaction, as demonstrated for structurally similar diols. Key steps include:

  • Mannich Reaction Protocol : Reacting formaldehyde, dimethylamine, and a precursor (e.g., daidzein) in ethanol under reflux, followed by purification via recrystallization .
  • Condition Optimization : Yield depends on molar ratios, solvent polarity, and reaction time. For example, ethanol (polar protic solvent) enhances nucleophilic attack in Mannich reactions, while excess formaldehyde drives imine formation .

Q. How is the structural characterization of 8-hexadecyne-7,10-diol, 7,10-dimethyl- performed, and what analytical techniques are critical?

Methodological Answer:

  • NMR Spectroscopy : 1^1H and 13^13C NMR identify hydroxyl (-OH) and methyl (-CH3_3) groups. For example, hydroxyl protons appear as broad singlets at δ 4.8–5.2 ppm, while methyl groups resonate at δ 1.2–1.5 ppm .
  • Mass Spectrometry (MS) : High-resolution MS confirms molecular weight (e.g., [M+H]+^+ at m/z 298.24) and fragmentation patterns .
  • X-ray Crystallography : Resolves stereochemistry, particularly for diol configurations, using single-crystal diffraction data .

Q. What are the key reactivity patterns of this diol in organic transformations?

Methodological Answer:

  • Oxidation : The propargylic diol structure is prone to oxidation at the alkyne position, forming ketones. Use mild oxidants (e.g., MnO2_2) to avoid over-oxidation .
  • Esterification : Reacts with acyl chlorides in dichloromethane (DCM) under basic conditions (e.g., pyridine) to form esters, monitored via FT-IR for C=O stretch at 1740 cm1^{-1} .

Advanced Research Questions

Q. How can reaction kinetic modeling optimize the synthesis of derivatives from 8-hexadecyne-7,10-diol, 7,10-dimethyl-?

Methodological Answer:

  • Lumped Kinetic Models : Fit experimental data (e.g., 240 data points from fixed-bed reactors) to predict optimal temperature and pressure for scaling derivatives. Parameters include activation energy (Ea_a) and pre-exponential factors .
  • Response Surface Methodology (RSM) : Central composite designs (e.g., 4-factor, 5-level) identify interactions between variables like catalyst loading and solvent volume. Polynomial models correlate variables with yield (R2^2 > 0.95) .

Q. How do steric and electronic effects influence the compound’s biological activity in biofilm assays?

Methodological Answer:

  • Biofilm Induction Assays : Compare biofilms formed in the presence of 8-hexadecyne-7,10-diol derivatives vs. controls (e.g., carot-4-en-9,10-diol). Use confocal microscopy to quantify biofilm thickness and viability stains (e.g., SYTO 9/propidium iodide) .
  • Mechanistic Insight : Methyl groups at C7/C10 introduce steric hindrance, reducing hydrogen bonding with microbial membranes. Electrostatic potential maps (DFT calculations) predict interaction sites with bacterial receptors .

Q. What strategies resolve contradictions in spectroscopic data during structural elucidation?

Methodological Answer:

  • Multi-Technique Validation : Discrepancies in NMR assignments (e.g., overlapping diol peaks) are resolved via DEPT-135 (distinguishing CH2_2/CH3_3) and 2D COSY (correlating adjacent protons) .
  • Crystallographic Cross-Check : Compare experimental XRD bond lengths (e.g., C-O = 1.42 Å) with computational models (e.g., Gaussian DFT) to validate stereochemistry .

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